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Introduction

Ogerin is a positive allosteric modulator (PAM) of the G protein-coupled receptor 68 (GPR68),
also known as Ovarian Cancer G-protein coupled Receptor 1 (OGR1).[1][2] GPR68 is a proton-
sensing receptor that can couple to multiple G protein signaling pathways, including the Gas
pathway, which leads to the production of cyclic AMP (cAMP).[3][4][5] Ogerin has been shown
to potentiate proton-induced GPR68 activation of the Gas pathway, leading to an increase in
intracellular cAMP levels. This makes the measurement of cCAMP a critical readout for
characterizing the activity of Ogerin and other GPR68 modulators.

The GloSensor™ cAMP Assay from Promega offers a sensitive and straightforward method for
monitoring intracellular cAMP dynamics in living cells. The assay utilizes a genetically
engineered form of firefly luciferase that contains a cCAMP-binding domain. Binding of CAMP to
the biosensor causes a conformational change, leading to an increase in light output that is
directly proportional to the cAMP concentration. This non-lytic, real-time assay format is well-
suited for studying GPCR signaling and pharmacology.

This application note provides a detailed protocol for using the GloSensor™ cAMP Assay to
characterize the dose-dependent effects of Ogerin on GPR68 activation.

Signaling Pathway and Experimental Workflow
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The following diagrams illustrate the GPR68 signaling pathway and the experimental workflow
for the GloSensor™ cAMP assay.
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Caption: GPR68 signaling pathway activated by protons and positively modulated by Ogerin,
leading to cAMP production.
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1. Seed cells expressing GPR68
and GloSensor™ cAMP biosensor

'

2. Incubate cells for 24-48 hours

'

3. Pre-equilibrate cells with
GloSensor™ cAMP Reagent (~2 hours)

'

G. Add Ogerin at various concentrations)

(5. Incubate for 15-30 minutes)

G. Measure Iuminescence)

7. Analyze data and generate
dose-response curve
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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